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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

crystallization conditions for Mohr's salt (Ammonium Iron(II) Sulfate Hexahydrate).

Troubleshooting Guide
This guide addresses common issues encountered during the crystallization of Mohr's salt in a

question-and-answer format.

Q1: Why did my solution turn brown or yellow after dissolving the salts?

A1: A brown or yellow coloration indicates the oxidation of ferrous ions (Fe²⁺) to ferric ions

(Fe³⁺).[1][2][3] This is a common issue and can be caused by several factors:

Insufficient Acidification: The primary preventative measure is the addition of dilute sulfuric

acid to the dissolution water.[1][2][4] Sulfuric acid lowers the pH, creating an acidic

environment that inhibits the oxidation of Fe²⁺.

Overheating: Prolonged or excessive heating of the solution can accelerate the oxidation

process.[2]

Dissolved Oxygen in Water: Using freshly boiled or distilled water can help reduce the

amount of dissolved oxygen, which can contribute to oxidation.

Corrective Actions:
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Ensure the addition of a sufficient amount of dilute sulfuric acid at the beginning of the

dissolution process.

Avoid heating the solution above 60-70°C.[5]

If the solution has already turned brown, it is best to discard it and start over, paying close

attention to acidification and temperature control.

Q2: My solution is clear and pale green, but no crystals are forming, even after cooling.

A2: The absence of crystal formation, even in a saturated solution, is typically due to a lack of

nucleation sites for the crystals to begin growing.[3]

Corrective Actions:

Seeding: Introduce a few small, well-formed seed crystals of Mohr's salt into the

supersaturated solution. This will provide the necessary template for crystallization to begin.

[3]

Inducing Nucleation: If seed crystals are unavailable, you can induce nucleation by

scratching the inside of the beaker below the surface of the solution with a glass rod. The

microscopic scratches can serve as nucleation sites.

Slow Evaporation: Partially cover the beaker to allow for slow evaporation of the solvent. As

the solvent evaporates, the concentration of the solute will increase, promoting

crystallization.

Q3: The crystals I obtained are very small and powdery.

A3: The formation of small, powdery crystals is usually a result of rapid crystallization. For

larger, well-defined crystals, a slow and controlled cooling process is essential.[6][7]

Corrective Actions:

Controlled Cooling: Allow the saturated solution to cool slowly and undisturbed at room

temperature. Avoid placing the solution in a cold bath or refrigerator for rapid cooling.

Insulating the beaker can help to slow down the cooling rate.
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Minimize Agitation: Do not stir or agitate the solution during the cooling and crystallization

phase.

Q4: The crystals are irregularly shaped and not the expected octahedral or monoclinic form.

A4: Crystal habit (shape) can be influenced by the presence of impurities and the rate of crystal

growth.

Corrective Actions:

Ensure Purity of Reagents: Use high-purity ferrous sulfate and ammonium sulfate.

Slow Crystallization: As with obtaining large crystals, a slow cooling rate will favor the

formation of well-defined crystal faces.

Maintain a Stable Environment: Avoid fluctuations in temperature and vibrations during the

crystallization process.

Frequently Asked Questions (FAQs)
Q: What is the ideal pH for the crystallization of Mohr's salt?

A: While a specific optimal pH range is not extensively documented in the literature, the

consistent recommendation is to maintain a slightly acidic solution by adding a few drops of

dilute sulfuric acid.[1][2][4] This is crucial to prevent the hydrolysis of ferrous sulfate and the

oxidation of Fe²⁺ to Fe³⁺. The solution should be acidic enough to turn blue litmus paper red.

One study suggests that a molar ratio of iron to dilute sulfuric acid of 1:1.2 results in high-purity

crystals.[8] It is important to note that a basic environment (high pH) will accelerate the

oxidation of Fe²⁺.[1][3]

Q: What is the optimal ratio of ferrous sulfate to ammonium sulfate?

A: Mohr's salt is a double salt with the formula (NH₄)₂Fe(SO₄)₂·6H₂O. Therefore, an equimolar

ratio of ferrous sulfate (FeSO₄·7H₂O) and ammonium sulfate ((NH₄)₂SO₄) is typically used.[2]

[4]

Q: What is the solubility of Mohr's salt in water?
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A: The solubility of Mohr's salt in water increases with temperature. At standard temperature

and pressure (STP), the solubility is approximately 269 grams per liter.[4][9][10]

Q: Can I reuse the mother liquor after harvesting the crystals?

A: The mother liquor will still contain dissolved Mohr's salt. You can attempt to obtain a second

crop of crystals by further concentrating the solution through gentle heating and allowing it to

cool again. However, be aware that any impurities present will become more concentrated,

which may affect the quality of the subsequent crystals.

Experimental Protocols
Protocol 1: Standard Crystallization of Mohr's Salt
This protocol is designed for the formation of good quality Mohr's salt crystals.

Materials:

Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)

Ammonium Sulfate ((NH₄)₂SO₄)

Dilute Sulfuric Acid (H₂SO₄)

Distilled Water

Beakers

Glass Stirring Rod

Heating Plate or Bunsen Burner

Filter Paper and Funnel

Watch Glass

Procedure:

Preparation of Solutions:
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In a clean beaker, dissolve an equimolar amount of ferrous sulfate heptahydrate in a

minimal amount of distilled water containing a few drops of dilute sulfuric acid.

In a separate beaker, dissolve an equimolar amount of ammonium sulfate in a minimal

amount of distilled water.

Mixing and Dissolution:

Gently heat both solutions to approximately 50-60°C to ensure complete dissolution.[5]

Combine the two hot solutions and stir gently until a clear, pale green solution is obtained.

Filtration:

If any solid impurities are present, filter the hot solution through a pre-warmed funnel with

filter paper into a clean beaker.

Crystallization:

Cover the beaker with a watch glass and allow the solution to cool slowly and undisturbed

to room temperature.

Crystal Harvesting and Drying:

Once a significant amount of crystals has formed, carefully decant the mother liquor.

Wash the crystals with a small amount of cold distilled water or a 1:1 mixture of cold water

and ethanol.

Dry the crystals between sheets of filter paper.

Protocol 2: Growing a Large Single Crystal of Mohr's
Salt
This protocol is for growing a larger, single crystal of Mohr's salt.

Procedure:
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Prepare a Saturated Solution: Follow steps 1-3 of Protocol 1 to prepare a clear, saturated

solution of Mohr's salt.

Seed Crystal Selection:

Allow a small amount of the saturated solution to evaporate in a shallow dish to obtain

small seed crystals.

Select a well-formed, transparent seed crystal.

Crystal Suspension:

Tie the selected seed crystal to a thin nylon thread and suspend it in the center of the

saturated solution, ensuring it does not touch the sides or bottom of the beaker.

Slow Evaporation:

Cover the beaker with a piece of filter paper to allow for slow evaporation of the solvent.

Crystal Growth:

Leave the setup in a location with a stable temperature and minimal vibrations. The crystal

will grow over several days to weeks.

Data Presentation
Table 1: Reactant Quantities for Equimolar Ratio

Reactant Molar Mass ( g/mol )
Mass for a 0.1 mol
preparation (g)

Ferrous Sulfate Heptahydrate

(FeSO₄·7H₂O)
278.01 27.80

Ammonium Sulfate

((NH₄)₂SO₄)
132.14 13.21

Table 2: Key Crystallization Parameters and their Effects
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Parameter Recommended Condition Effect of Deviation

pH
Slightly acidic (add dilute

H₂SO₄)

High pH: Oxidation of Fe²⁺

(brown solution), no crystals.

Cooling Rate Slow and undisturbed
Rapid Cooling: Small, powdery

crystals.

Temperature Dissolution at 50-60°C
Overheating: Increased

oxidation of Fe²⁺.

Agitation Minimal to none during cooling
Agitation: Formation of multiple

small crystals.

Seeding Use of a seed crystal
No Seeding: May result in no

crystal formation.

Mandatory Visualization
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Combine solutions
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Caption: Experimental workflow for the crystallization of Mohr's salt.
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Common Issues

Potential Causes

Solutions

Problem Encountered

Solution is brown/yellow No crystals formed Crystals are small/powdery

Oxidation of Fe2+

is caused by

Lack of nucleation sites

is caused by

Rapid cooling

is caused by

Add dilute H2SO4

is prevented by

Avoid overheating

is prevented by

Seed the solution

is solved by

Ensure slow cooling

is solved by

Click to download full resolution via product page

Caption: Troubleshooting flowchart for common Mohr's salt crystallization issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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